Cas no 112231-59-1 (2-Propenoic acid, 12-bromododecyl ester)

2-Propenoic acid, 12-bromododecyl ester structure
112231-59-1 structure
Product Name:2-Propenoic acid, 12-bromododecyl ester
CAS No:112231-59-1
MF:C15H27BrO2
MW:319.27768445015
CID:1200252
PubChem ID:13841397
Update Time:2025-04-20

2-Propenoic acid, 12-bromododecyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 12-bromododecyl ester
    • 12-bromododecyl prop-2-enoate
    • SCHEMBL4850582
    • 112231-59-1
    • CJTYWURCCZWHMG-UHFFFAOYSA-N
    • 12-bromododecyl acrylate
    • DTXSID70551014
    • Inchi: 1S/C15H27BrO2/c1-2-15(17)18-14-12-10-8-6-4-3-5-7-9-11-13-16/h2H,1,3-14H2
    • InChI Key: CJTYWURCCZWHMG-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCCCCOC(C=C)=O

Computed Properties

  • Exact Mass: 318.11944g/mol
  • Monoisotopic Mass: 318.11944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 26.3Ų
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